molecular formula C8H12O2 B8684623 2-Ethyl-4-hydroxy-3-methylcyclopent-2-en-1-one CAS No. 61882-63-1

2-Ethyl-4-hydroxy-3-methylcyclopent-2-en-1-one

Cat. No.: B8684623
CAS No.: 61882-63-1
M. Wt: 140.18 g/mol
InChI Key: FUEUSJHOAULLGQ-UHFFFAOYSA-N
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Description

2-Ethyl-4-hydroxy-3-methylcyclopent-2-en-1-one is a useful research compound. Its molecular formula is C8H12O2 and its molecular weight is 140.18 g/mol. The purity is usually 95%.
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Properties

CAS No.

61882-63-1

Molecular Formula

C8H12O2

Molecular Weight

140.18 g/mol

IUPAC Name

2-ethyl-4-hydroxy-3-methylcyclopent-2-en-1-one

InChI

InChI=1S/C8H12O2/c1-3-6-5(2)7(9)4-8(6)10/h7,9H,3-4H2,1-2H3

InChI Key

FUEUSJHOAULLGQ-UHFFFAOYSA-N

Canonical SMILES

CCC1=C(C(CC1=O)O)C

Origin of Product

United States

Synthesis routes and methods I

Procedure details

2,4-Dimethyl-3-ethyl-2,5-dimethoxy-2,5-dihydrofuran (9.3 g) was added to a mixture of 100 ml of a buffer solution (pH 5; prepared from potassium hydrogen phthalate and sodium hydrogen carbonate) and tetrahydrofuran (50 ml), and the mixture was refluxed for 1 hour. The reaction solution was poured into water, saturated with sodium chloride and extracted three times with ethyl acetate. The ethyl acetate layer was concentrated, and the residue was distilled to obtain 4.3 g of 2-methyl-3-ethyl-cyclopent-2-en-4-on-1-ol.
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Synthesis routes and methods II

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A mixed solution of 28.97 g of the 1-(5-methyl-2-furyl)propanol thus obtained, 0.394 g of 50% aqueous acetic acid, 0.394 g of a 23% (w/v) sodium hydroxide solution in 579.4 g of water was heated and refluxed at the constant pH of 5.70 to 5.85 for 38 hours. After the mixed solution was cooled to the room temperature, a 23% (w/v) sodium hydroxide solution was added to the mixed solution to adjust the pH of the solution to 8.0 to 8.2, and then refluxed for three hours. A 50% acetic acid solution was added to the refluxing solution to adjust the pH to 6.0 to 6.5. The reaction solution was then cooled to the room temperature, mixed with 300 g of sodium chloride, and extracted three times with 500 ml of diethyl ether. The combined ether layer was washed twice with a saturated sodium chloride solution and dried over anhydrous magnesium sulfate. After removal of the solvent under reduced pressure, the residue was distilled, and a distillate fraction of 157° to 162° C. at 19 mmHg was collected to yield 15 g of (RS)-4-hydroxy-3-methyl-2-ethylcyclopent-2-en-1-one. Yield 52%
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